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Compound of Interest

Compound Name: Butyl aminoacetate hydrochloride

Cat. No.: B086200 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for

Butyl aminoacetate hydrochloride (also known as Glycine tert-butyl ester hydrochloride).

Adherence to these guidelines is essential for ensuring the safety of researchers, scientists,

and drug development professionals.

Personal Protective Equipment (PPE)
The first line of defense against chemical exposure is the correct use of Personal Protective

Equipment. The following table summarizes the recommended PPE for handling Butyl
aminoacetate hydrochloride. It is imperative to consult a specialist before handling this

product as the suggested protective clothing may not be sufficient in all circumstances.[1]
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PPE Category Item
Specifications &
Recommendations

Eye Protection Safety Goggles / Face Shield

Wear chemical safety goggles

that provide a complete seal

around the eyes.[2] A face

shield may be necessary when

there is a splash hazard.[1][2]

Hand Protection Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended.[2] Gloves

should be inspected for

integrity before each use.

Body Protection Laboratory Coat / Full Suit

A standard laboratory coat

should be worn to protect

against skin contact.[1][2] For

larger quantities or increased

risk of exposure, a full suit or a

chemical-resistant apron may

be appropriate.[1][2]

Respiratory Protection Dust Respirator / SCBA

Use in a well-ventilated area.

[3] If dust or aerosols may be

generated, a NIOSH-approved

dust respirator is

recommended.[1] A self-

contained breathing apparatus

(SCBA) should be used to

avoid inhalation of the product.

[1]

Foot Protection Boots

Protective boots are

recommended when handling

the material.[1]
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A standardized workflow is critical to minimizing the risk of exposure and ensuring a safe

laboratory environment. The following procedural guidance outlines the key steps for the safe

handling of Butyl aminoacetate hydrochloride from receipt to disposal.

Preparation and Engineering Controls
Ventilation: Always handle Butyl aminoacetate hydrochloride in a well-ventilated area.[3]

Use process enclosures, local exhaust ventilation, or other engineering controls to keep

airborne levels below recommended exposure limits.[1]

Pre-Handling Check: Before starting any work, ensure all necessary PPE is available and in

good condition. Locate the nearest safety shower and eyewash station.

Avoid Ignition Sources: Keep the chemical away from heat and sources of ignition.[1][3][4]

Handling Procedures
Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.[3] Do not breathe in the dust.[1]

Dust Prevention: Avoid the formation of dust during handling.[3]

Hygiene: Wash hands thoroughly after handling the compound and before eating, smoking,

or using the lavatory.[1]

Storage
Container: Keep the container tightly closed when not in use.[1][3]

Conditions: Store in a dry, cool, and well-ventilated place.[3] Do not store at temperatures

above 5°C (41°F).[1]

Incompatibilities: Store away from bases and strong oxidizing agents.[3]

The logical flow for safely handling Butyl aminoacetate hydrochloride is illustrated in the

diagram below.
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Diagram 1: Safe Handling Workflow for Butyl Aminoacetate Hydrochloride
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Caption: Workflow for safe handling of Butyl aminoacetate hydrochloride.
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Spill, Emergency, and First Aid Protocols
Accidental Release Measures

Small Spills: Use appropriate tools to carefully place the spilled material into a suitable waste

disposal container.[1]

Large Spills: Use a shovel to transfer the spilled material into a convenient waste disposal

container.[1] Avoid generating dust during cleanup.[3]

Personal Precautions: Ensure adequate ventilation and wear the full recommended PPE,

including respiratory protection, during cleanup.[1][3]

First Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or stops, provide

artificial respiration and seek immediate medical attention.[1]

Skin Contact: Wash the affected area immediately with soap and plenty of water.[1] Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1] Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan
Proper disposal of Butyl aminoacetate hydrochloride and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Unused Butyl aminoacetate hydrochloride should be treated as

chemical waste.

Disposal Regulations: All waste must be disposed of in accordance with federal, state, and

local environmental control regulations.[1]
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Containers: Do not reuse empty containers. Handle contaminated containers as you would

the product itself.

Procedure: Chemical waste generators must determine if a discarded chemical is classified

as hazardous waste and consult local, regional, and national regulations for complete and

accurate classification and disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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